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Compound of Interest

Compound Name: Reactive yellow 3

Cat. No.: B1329402 Get Quote

This in-depth technical guide provides a comprehensive overview of the UV-Vis absorption

spectrum of Reactive Yellow 3 (C.I. 13245). Tailored for researchers, scientists, and

professionals in drug development, this document details the spectral characteristics,

experimental protocols for its determination, and relevant quantitative data.

Introduction to Reactive Yellow 3
Reactive Yellow 3 is a synthetic azo dye characterized by its reactive group, which allows it to

form covalent bonds with substrates.[1][2] Its chemical structure and properties make it a

subject of interest in various fields, including textile dyeing and environmental science. The

analysis of its UV-Vis absorption spectrum is crucial for its quantification, determination of

purity, and in studies related to its degradation and removal from wastewater.

Chemical Information:

C.I. Name: Reactive Yellow 3, C.I. 13245[1]

CAS Number: 6539-67-9[1][3]

Molecular Formula: C₂₁H₁₅ClN₈Na₂O₇S₂[1]

Molecular Weight: 636.96 g/mol [1]

Class: Single Azo Dye[1]
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UV-Vis Spectral Properties
The UV-Vis absorption spectrum of a reactive yellow dye is characterized by a distinct peak in

the visible region, which is responsible for its yellow color. The wavelength of maximum

absorbance (λmax) is a key parameter derived from the spectrum. For a reactive yellow dye,

the λmax has been reported to be 410 nm.[4][5] Specifically, Reactive Yellow 18, a related dye,

also exhibits a λmax at 410 nm.[6] Another variant, Yellow S3R Reactive dye, shows a λmax at

446 nm.[7] A reference frequency of 397.2 nm has also been noted for a reactive yellow dye.[8]

Quantitative Data
The following table summarizes the available quantitative data for Reactive Yellow 3 and

related reactive dyes.

Parameter Value Dye Reference

Maximum Absorbance

(λmax)
410 nm Reactive Yellow Dye [4][5]

Maximum Absorbance

(λmax)
410 nm Reactive Yellow 18 [6]

Maximum Absorbance

(λmax)
446 nm

Yellow S3R Reactive

Dye
[7]

Reference Frequency 397.2 nm Reactive Yellow Dye [8]

Initial Absorbance 2.9 (at 410 nm) Reactive Yellow Dye [5]

Final Absorbance

(after microbial

oxidation)

0.4 (at 410 nm) Reactive Yellow Dye [5]

Water Solubility (at 50

°C)
15 g/L Reactive Yellow 3 [1][3]

Maximum Monolayer

Adsorption Capacity

(q_m)

57.15 mg/g Reactive Yellow 84 [9]
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Experimental Protocols
The determination of the UV-Vis absorption spectrum of Reactive Yellow 3 involves the

preparation of a dilute solution and measurement of its absorbance across a range of

wavelengths using a spectrophotometer.

General Protocol for UV-Vis Spectroscopy
A standard method for obtaining the UV-Vis spectrum of a reactive dye is as follows:

Solution Preparation: Prepare a stock solution of the reactive dye in a suitable solvent,

typically deionized water. A concentration of 0.1 g/L is a common starting point.[7]

Serial Dilutions: From the stock solution, prepare a series of dilutions with known

concentrations using volumetric flasks and pipettes to ensure accuracy.[10]

Spectrophotometer Setup:

Turn on the spectrophotometer and allow it to warm up.

Select the desired wavelength range for scanning, typically from 200 nm to 800 nm.[11]

[12]

Blank Measurement: Fill a cuvette with the solvent (e.g., deionized water) to be used as a

blank. Place the cuvette in the spectrophotometer and zero the instrument.[10]

Sample Measurement:

Rinse the cuvette with a small amount of the dye solution to be measured.

Fill the cuvette with the dye solution and place it in the spectrophotometer.

Record the absorbance spectrum.

Data Analysis: Identify the wavelength of maximum absorbance (λmax) from the recorded

spectrum.

Instrumentation
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Various spectrophotometers can be employed for these measurements. Examples cited in the

literature include:

Biochrom spectrophotometer[7]

Shimadzu UV-3600[5]

Thermo-Fisher Evolution 201[12]

UV-VIS 1600 (Pro-Analysis)[13]

Visualizations
Experimental Workflow for UV-Vis Analysis
The following diagram illustrates the typical workflow for determining the UV-Vis absorption

spectrum of a reactive dye.

Prepare Stock Solution of Reactive Yellow 3

Perform Serial Dilutions

Measure Absorbance of Diluted Solutions

Calibrate Spectrophotometer with Blank

Record UV-Vis Spectrum Plot Calibration Curve (Absorbance vs. Concentration)

Determine λmax
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Workflow for UV-Vis Spectral Analysis

Beer-Lambert Law Relationship
The relationship between absorbance and concentration is governed by the Beer-Lambert Law.

This principle is fundamental for quantitative analysis using UV-Vis spectroscopy.

Beer-Lambert Law: A = εlc

Absorbance (A)

Molar Absorptivity (ε)

is proportional to

Path Length (l)

is proportional to

Concentration (c)

is proportional to
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Beer-Lambert Law Relationship

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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